Cas no 757995-72-5 (1H-1,2,3-Triazole,5-nitro-1-(2-propyn-1-yl)-)

1H-1,2,3-Triazole,5-nitro-1-(2-propyn-1-yl)- structure
757995-72-5 structure
Product Name:1H-1,2,3-Triazole,5-nitro-1-(2-propyn-1-yl)-
CAS No:757995-72-5
MF:C5H4N4O2
MW:152.110859870911
CID:549538
Update Time:2024-03-05

1H-1,2,3-Triazole,5-nitro-1-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole,5-nitro-1-(2-propyn-1-yl)-
    • 1H-1,2,3-Triazole,5-nitro-1-(2-propynyl)-(9CI)
    • 5-Nitro-1-(2-propynyl)-1H-1,2,3-triazole
    • 5-nitro-1-prop-2-ynyltriazole
    • 1H-1,2,3-Triazole, 5-nitro-1-(2-propyn-1-yl)-
    • Inchi: 1S/C5H4N4O2/c1-2-3-8-5(9(10)11)4-6-7-8/h1,4H,3H2
    • InChI Key: PMDQYTUPLIHVPS-UHFFFAOYSA-N
    • SMILES: N1(CC#C)C([N+]([O-])=O)=CN=N1

Computed Properties

  • Exact Mass: 152.03352
  • Monoisotopic Mass: 152.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.5A^2

Experimental Properties

  • PSA: 73.85
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